Cas no 2172356-35-1 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxybutanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxybutanoic acid
• CAS No: 2172356-35-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5849150
• PubChem ID: 165570375
• Update Time: 2025-06-15

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxybutanoic acid
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-3-hydroxybutanoic acid
• 2172356-35-1
• EN300-1522605

• Inchi： 1S/C27H32N2O6/c30-18(14-25(32)33)16-28-24(31)15-27(12-6-1-7-13-27)29-26(34)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23,30H,1,6-7,12-17H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： CMEKSMAQCLZITA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCC(CC(=O)O)O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxybutanoic acid

Comprehensive Analysis of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxybutanoic acid (CAS No. 2172356-35-1)

The compound 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxybutanoic acid (CAS No. 2172356-35-1) is a highly specialized peptide derivative with significant applications in biomedical research and pharmaceutical development. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylacetamido moiety, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug delivery systems and enzyme inhibition studies.

One of the most frequently asked questions about CAS No. 2172356-35-1 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is critical for its use in solid-phase peptide synthesis (SPPS). The presence of the 3-hydroxybutanoic acid segment enhances its compatibility with aqueous environments, making it suitable for bioconjugation applications.

In the context of current trends, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxybutanoic acid has garnered attention for its potential in targeted cancer therapies. The Fmoc group is widely used in peptide chemistry due to its ability to protect amino groups during synthesis, and its removal under mild conditions. This property is particularly valuable in the development of anticancer peptides, where precise control over molecular structure is essential. Additionally, the compound’s cyclohexylacetamido component contributes to improved lipophilicity, which can enhance cell membrane permeability—a key factor in drug design.

Another area of interest is the compound’s role in neurodegenerative disease research. The hydroxybutanoic acid moiety is structurally similar to gamma-aminobutyric acid (GABA), a neurotransmitter implicated in conditions like Alzheimer’s and Parkinson’s diseases. Researchers are exploring whether derivatives of CAS No. 2172356-35-1 can modulate GABAergic signaling, offering new avenues for therapeutic intervention. This aligns with the growing demand for neuroprotective agents in the pharmaceutical industry.

From a synthetic chemistry perspective, the compound’s multi-functional groups provide versatility for cross-coupling reactions and post-synthetic modifications. Its Fmoc-protected amine allows for selective deprotection, enabling the construction of peptide libraries for high-throughput screening. This feature is particularly relevant in the era of AI-driven drug discovery, where rapid synthesis and testing of compounds are paramount. Laboratories specializing in combinatorial chemistry often prioritize such building blocks for their scalability and reproducibility.

In conclusion, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-3-hydroxybutanoic acid (CAS No. 2172356-35-1) represents a cutting-edge tool in modern chemical biology. Its applications span from peptide therapeutics to neurological research, reflecting the compound’s adaptability to diverse scientific challenges. As the demand for precision medicine grows, this molecule is poised to play a pivotal role in advancing personalized healthcare solutions.